Cas no 312624-01-4 ((S)-4-Benzhydryloxazolidin-2-one)

• Product name: (S)-4-Benzhydryloxazolidin-2-one
• CAS No: 312624-01-4
• MF: C₁₆H₁₅NO₂
• MW: 253.2958
• CID: 293362
• PubChem ID: 16213632

(S)-4-Benzhydryloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzhydryloxazolidin-2-one
• (4S)-4-(Diphenylmethyl)-1,3-oxazolidin-2-one
• (S)-4-Methyldiphenyl-2-Oxazolidinone
• 2-Oxazolidinone,4-(diphenylmethyl)-, (4S)-
• (4S)-4-benzhydryl-1,3-oxazolidin-2-one
• SCHEMBL5182311
• AKOS015909755
• (S)-(-)-4-(Diphenylmethyl)-2-oxazolidinone, 97%
• 312624-01-4
• (S)-(-)-4-(DIPHENYLMETHYL)-2-OXAZOLIDIN&

• MDL： MFCD11519167
• Inchi： InChI=1S/C16H15NO2/c18-16-17-14(11-19-16)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-15H,11H2,(H,17,18)/t14-/m1/s1
• InChI Key： QEOCTJMBYZNEJH-CQSZACIVSA-N
• SMILES： O=C1N[C@H](CO1)C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 3.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.181
• Melting Point: 144-147 °C(lit.)
• Boiling Point: 472.6°C at 760 mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.591
• PSA: 38.33
• Solubility: Not determined

(S)-4-Benzhydryloxazolidin-2-one Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：